Cas no 2200168-71-2 (N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide
• CAS No: 2200168-71-2
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5410723
• PubChem ID: 145907931
• Update Time: 2025-07-09

N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2712063236
• N-{[(1-cyclohexylethyl)(methyl)carbamoyl]methyl}-N-methylprop-2-enamide
• EN300-26573699
• N-[2-[1-Cyclohexylethyl(methyl)amino]-2-oxoethyl]-N-methylprop-2-enamide
• 2200168-71-2
• N-[2-[(1-Cyclohexylethyl)methylamino]-2-oxoethyl]-N-methyl-2-propenamide
• N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C15H26N2O2/c1-5-14(18)16(3)11-15(19)17(4)12(2)13-9-7-6-8-10-13/h5,12-13H,1,6-11H2,2-4H3
• InChI Key： GCVMLKRRXSDTCO-UHFFFAOYSA-N
• SMILES： C(N(CC(N(C(C1CCCCC1)C)C)=O)C)(=O)C=C

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.7±28.0 °C(Predicted)
• pka: -0.86±0.70(Predicted)

Additional information on N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide

N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2200168-71-2): An Overview

N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2200168-71-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amide class and features a unique structural arrangement that includes a cyclohexyl group, an ethyl group, and a methyl carbamoyl moiety. The compound's intricate structure endows it with a range of potential biological activities, making it a subject of ongoing investigation for various therapeutic applications.

The chemical structure of N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide is characterized by its conjugated double bond and the presence of multiple functional groups, which contribute to its reactivity and stability. The cyclohexyl ring provides steric hindrance, while the carbamoyl group imparts polarity and hydrogen bonding capabilities. These features collectively influence the compound's solubility, bioavailability, and interaction with biological targets.

Recent studies have highlighted the potential of N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide has been investigated for its potential neuroprotective properties. A study conducted at the University of California, San Francisco, demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, N-{(1-cyclohexylethyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2200168-71-2) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutic strategies to address a range of medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.